Cas no 883512-41-2 (4-(4-BENZYL-1-PIPERAZINO)-3-FLUORO-BENZALDEHYDE)

• Product Name: 4-(4-BENZYL-1-PIPERAZINO)-3-FLUORO-BENZALDEHYDE
• CAS No: 883512-41-2
• MF: C₁₈H₁₉FN₂O
• MW: 298.354667901993
• CID: 890136
• PubChem ID: 26188760
• Update Time: 2025-04-19

4-(4-BENZYL-1-PIPERAZINO)-3-FLUORO-BENZALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 4-(4-BENZYL-1-PIPERAZINO)-3-FLUORO-BENZALDEHYDE
• 4-(4-Benzyl-1-piperazino)-3-fluorobenzaldehyde
• 4-(4-benzylpiperazin-1-yl)-3-fluorobenzaldehyde
• 4-(4-Benzyl-1-piperazine)-3-fluoro-benzaldehyde
• starbld0018549
• AKOS000260388
• 883512-41-2
• DTXSID40649851

• MDL： MFCD06656560
• Inchi： 1S/C18H19FN2O/c19-17-12-16(14-22)6-7-18(17)21-10-8-20(9-11-21)13-15-4-2-1-3-5-15/h1-7,12,14H,8-11,13H2
• InChI Key： YCFZOGSISOTMKW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 298.14800
• Monoisotopic Mass: 298.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.96330

4-(4-BENZYL-1-PIPERAZINO)-3-FLUORO-BENZALDEHYDE Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT